Naphthalene, 2,6-bis(methylthio)-

• IUPAC Name: 2,6-bis(methylsulfanyl)naphthalene
• InChI: InChI=1S/C12H12S2/c1-13-11-5-3-10-8-12(14-2)6-4-9(10)7-11/h3-8H,1-2H3
• InChI Key: KRDUPYZJDYFJOC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)C=C(C=C2)SC
• Molecular Formula: C12H12S2
• DSSTOX Substance ID: DTXSID90143490
• Molecular Weight: 220.4 g/mol
• CAS RN: 10075-77-1

Description

“Naphthalene, 2,6-bis(methylthio)-” is a chemical compound with the molecular formula C12H12S2. It’s a type of naphthalene derivative.

Synthesis Analysis

While specific synthesis methods for “Naphthalene, 2,6-bis(methylthio)-” were not found, naphthalene derivatives have been synthesized through various methods. For instance, some naphthalene derivatives were synthesized directly through Suzuki coupling reaction between 2,6-dibromonaphthalene and boric acid intermediate.

Molecular Structure Analysis

The molecular structure of “Naphthalene, 2,6-bis(methylthio)-” contains a total of 27 bonds; 15 non-H bonds, 11 multiple bonds, 2 rotatable bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 2 sulfides.

Physical And Chemical Properties Analysis

The molecular weight of “Naphthalene, 2,6-bis(methylthio)-” is 220.354 Da. Other physical and chemical properties such as density, boiling point, and melting point were not found in the search results.

Scientific Research Applications

• Electrochemical and Conductive Properties

  • 2,6-Dimethoxy-3,7-bis(methylthio)naphthalene shows quasireversible half-wave potential and forms salts exhibiting semiconductor behavior with high conductivity, useful in electronics (Hellberg, Söderholm & Schütz, 1991).

• Polymer Synthesis and Electrochromic Devices

  • 2,6-bis(2-(3,4-ethylenedioxythiophene))-naphthalene is utilized in the synthesis of electrochromic polymers, showing promising properties for use in electrochromic devices (Xu, Zhao, Yu & Cui, 2013).

• Organometallic Chemistry

  • Derivatives of 2,6-bis(methylthio)-naphthalene have been explored in organometallic synthesis, examining their molecular structure and coloration effects, significant in the study of molecular interactions and electronic properties (Pozharskii et al., 2003).

• Materials Science and Coordination Chemistry

  • 2,6-bis(methylthio)-naphthalenes form part of the structure in metallo-macrocycles, impacting the study of crystal structures and molecular orientations in materials science (Bilyk, Harding, Turner & Hambley, 1995).

• ESR Spectroscopy

  • The ESR spectrum of 1,4-bis(methylthio)naphthalene radical cation, formed in acidic conditions, has been analyzed, contributing to the understanding of electronic spectra in various chemical environments (Brinen, Zweig & Roberts, 1969).

• Fluorinated Polyimides Synthesis

  • Naphthalene derivatives, including those related to 2,6-bis(methylthio)-naphthalene, are key in synthesizing novel fluorinated polyimides, with applications in advanced materials and polymer science (Chung & Hsiao, 2008).

• Semiconducting Polymers and Organic Electronics

  • Novel polymeric semiconductors have been developed using naphthalene bis(4,8-diamino-1,5-dicarboxyl)amide, a molecule related to 2,6-bis(methylthio)-naphthalene, highlighting the influence of molecular structure on electronic properties (Eckstein, Melkonyan, Manley, Fabiano, Mouat, Chen, Facchetti & Marks, 2017).

• Luminescent Properties and Coordination Networks

  • Naphthalene-2,6-dicarboxylic acid, structurally related to 2,6-bis(methylthio)-naphthalene, forms the basis of luminescent Zn(II)/Cd(II) coordination networks, useful in the study of luminescent materials (Yan et al., 2015).

Mechanism of Action

Mode of Action

It is known to be used in suzuki–miyaura coupling reactions, a type of carbon-carbon bond-forming reaction . In this process, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .

Biochemical Pathways

It is known to be used in Suzuki–Miyaura coupling reactions, which involve the formation of carbon-carbon bonds . The downstream effects of these reactions would depend on the specific context in which the compound is used.